Cas no 2229512-56-3 (methyl 4-(1-amino-2-methoxypropan-2-yl)-2-methylbenzoate)

• Product Name: methyl 4-(1-amino-2-methoxypropan-2-yl)-2-methylbenzoate
• CAS No: 2229512-56-3
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6176445
• PubChem ID: 165703947
• Update Time: 2025-05-20

methyl 4-(1-amino-2-methoxypropan-2-yl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-amino-2-methoxypropan-2-yl)-2-methylbenzoate
• 2229512-56-3
• EN300-1739936

• Inchi： 1S/C13H19NO3/c1-9-7-10(13(2,8-14)17-4)5-6-11(9)12(15)16-3/h5-7H,8,14H2,1-4H3
• InChI Key： JLGNVGRBJSTESK-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CN)C1C=CC(C(=O)OC)=C(C)C=1

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 4-(1-amino-2-methoxypropan-2-yl)-2-methylbenzoate

Introduction to Methyl 4-(1-amino-2-methoxypropan-2-yl)-2-methylbenzoate (CAS No. 2229512-56-3)

Methyl 4-(1-amino-2-methoxypropan-2-yl)-2-methylbenzoate, a compound with the chemical formula C₁₂H₁₇NO₃, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 2229512-56-3, has garnered attention due to its structural complexity and potential biological activities. The presence of both amino and methoxy functional groups in its molecular framework suggests a high degree of reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The structural features of Methyl 4-(1-amino-2-methoxypropan-2-yl)-2-methylbenzoate include a benzoate core substituted with a (1-amino-2-methoxypropan-2-yl) side chain. This configuration is particularly intriguing because it combines both polar and non-polar regions, which can influence its solubility, permeability, and overall bioactivity. The benzoate moiety is well-known for its role in various pharmaceuticals, often serving as a key pharmacophore in drugs targeting neurological and cardiovascular disorders. The (1-amino-2-methoxypropan-2-yl) group, on the other hand, introduces an amine functionality that can participate in hydrogen bonding interactions, further enhancing its potential as a drug candidate.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation and neurodegeneration. Methyl 4-(1-amino-2-methoxypropan-2-yl)-2-methylbenzoate has been explored as a potential lead compound in this context. Studies have indicated that the compound may exhibit inhibitory effects on certain enzymes involved in inflammatory responses, such as COX-2 and LOX. These enzymes are known to play critical roles in the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By targeting these enzymes, Methyl 4-(1-amino-2-methoxypropan-2-yl)-2-methylbenzoate could potentially offer therapeutic benefits in conditions such as arthritis and inflammatory bowel disease.

Moreover, the compound's structural similarity to established pharmaceuticals has prompted researchers to investigate its potential as a scaffold for drug design. The benzoate core is a common feature in many drugs used to treat pain, anxiety, and other neurological conditions. By modifying this core structure with functional groups like the (1-amino-2-methoxypropan-2-yl) side chain, scientists aim to develop new analogs with improved pharmacokinetic properties and reduced side effects. This approach leverages the known biological activity of the benzoate moiety while introducing novel interactions through the amino and methoxy groups.

The synthesis of Methyl 4-(1-amino-2-methoxypropan-2-yl)-2-methylbenzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions between appropriate precursors followed by functional group transformations such as methylation and esterification. Advanced techniques like catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product with minimal byproducts. The synthetic route also necessitates rigorous purification methods, including column chromatography and recrystallization, to isolate the compound from impurities.

In terms of analytical characterization, Methyl 4-(1-amino-2-methoxypropan-2-yl)-2-methylbenzoate is typically analyzed using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure, confirming the presence of all functional groups and their connectivity within the molecule. High-resolution NMR spectroscopy is particularly useful for elucidating the stereochemistry of complex organic molecules like this one.

The pharmacological evaluation of Methyl 4-(1-amino-2-methoxypropan-2-yl)-2-methylbenzoate has been conducted using both in vitro and in vivo models. In cell-based assays, the compound has shown promising activity against various disease-related targets, including enzymes involved in inflammation and neurotransmitter metabolism. Animal studies have further supported these findings by demonstrating potential therapeutic effects in models of inflammation and pain sensitivity. These preclinical results have laid the groundwork for further investigation into its clinical efficacy.

The future directions for research on Methyl 4-(1-amino-2-methoxypropan-2-yl)-2-methylbenzoate include exploring its mechanism of action at a molecular level. Understanding how this compound interacts with biological targets will provide insights into its therapeutic potential and help guide future drug development efforts. Additionally, researchers are investigating ways to optimize its pharmacokinetic properties through structural modifications aimed at improving bioavailability, reducing toxicity, and extending half-life.

Collaborations between academic institutions and pharmaceutical companies are increasingly focused on leveraging computational chemistry tools to accelerate the discovery process for new drug candidates like Methyl 4-(1-amino-2-methoxypropan-2-yl)-2-methylbenzoate. Molecular modeling techniques can predict how different structural variations might affect biological activity without the need for extensive experimental testing. This approach not only saves time but also reduces costs associated with traditional drug discovery methods.

The regulatory landscape for new pharmaceutical compounds also plays a significant role in determining their progression towards clinical use. Ensuring compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) is essential for advancing Methyl 4-(1-amino--(more...)